Cas no 1094428-68-8 (5-bromo-2-fluoro-3-methanesulfonylbenzoic acid)

• Product Name: 5-bromo-2-fluoro-3-methanesulfonylbenzoic acid
• CAS No: 1094428-68-8
• MF: C₈H₆BrFO₄S
• MW: 297.098244190216
• CID: 4571327
• Update Time: 2025-11-06

5-bromo-2-fluoro-3-methanesulfonylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-fluoro-3-methanesulfonylbenzoic Acid
• 5-bromo-2-fluoro-3-methanesulfonylbenzoic acid

• Inchi： 1S/C8H6BrFO4S/c1-15(13,14)6-3-4(9)2-5(7(6)10)8(11)12/h2-3H,1H3,(H,11,12)
• InChI Key： UBYCMRWQULJWHZ-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC(Br)=CC(S(C)(=O)=O)=C1F

Additional information on 5-bromo-2-fluoro-3-methanesulfonylbenzoic acid

5-Bromo-2-Fluoro-3-Methanesulfonylbenzoic Acid: A Comprehensive Overview

5-Bromo-2-Fluoro-3-Methanesulfonylbenzoic Acid (CAS No: 1094428-68-8) is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry, materials science, and analytical chemistry. This compound is characterized by its unique structure, which includes a bromine atom at the 5-position, a fluorine atom at the 2-position, and a methanesulfonyl group at the 3-position on a benzoic acid backbone. The combination of these substituents imparts distinctive chemical and physical properties to the molecule, making it a valuable tool in various research and industrial applications.

The synthesis of 5-Bromo-2-Fluoro-3-Methanesulfonylbenzoic Acid involves a series of precise chemical reactions, including bromination, fluorination, and sulfonation processes. These steps are carefully optimized to ensure high purity and yield. Recent advancements in catalytic methods and green chemistry have further enhanced the efficiency of its production, reducing environmental impact while maintaining product quality.

One of the most notable applications of this compound is in drug discovery. The presence of multiple electron-withdrawing groups (EWGs) such as bromine, fluorine, and methanesulfonyl groups significantly increases the molecule's lipophilicity and bioavailability. These properties make it an ideal candidate for designing small-molecule inhibitors targeting various disease-related proteins. For instance, studies have shown that 5-Bromo-2-Fluoro-3-Methanesulfonylbenzoic Acid derivatives can act as potent inhibitors of kinases involved in cancer progression.

In addition to its role in pharmacology, this compound has found utility in materials science as a precursor for advanced polymers and coatings. The methanesulfonyl group serves as a reactive site for polymerization reactions, enabling the creation of materials with tailored mechanical and thermal properties. Recent research has explored its use in developing self-healing polymers that can autonomously repair minor damages under specific conditions.

The analytical chemistry community has also benefited from this compound due to its distinct spectroscopic properties. It is often employed as a reference standard in mass spectrometry (MS) and nuclear magnetic resonance (NMR) spectroscopy studies. Its well-defined molecular structure ensures accurate calibration and reproducibility across different analytical platforms.

From an environmental perspective, understanding the fate and transport of 5-Bromo-2-Fluoro-3-Methanesulfonylbenzoic Acid in natural systems is crucial for assessing potential risks associated with its use. Recent studies have investigated its biodegradation pathways under aerobic and anaerobic conditions, revealing that microbial communities play a significant role in breaking down this compound into less hazardous byproducts.

In conclusion, 5-Bromo-2-Fluoro-3-Methanesulfonylbenzoic Acid stands out as a versatile compound with diverse applications across multiple scientific disciplines. Its unique structure enables innovative solutions in drug development, materials engineering, and analytical techniques while ongoing research continues to uncover new opportunities for its utilization.